Cas no 1105235-62-8 (N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• CAS No: 1105235-62-8
• MF: C₁₇H₁₈F₂N₂O₃S₂
• MW: 400.463228702545
• CID: 5886806
• PubChem ID: 44015550
• Update Time: 2025-05-25

N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• 2-Piperidineacetamide, N-(2,5-difluorophenyl)-1-(2-thienylsulfonyl)-
• N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• N-(2,5-difluorophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• F2267-0565
• 1105235-62-8
• AKOS024634153

• Inchi： 1S/C17H18F2N2O3S2/c18-12-6-7-14(19)15(10-12)20-16(22)11-13-4-1-2-8-21(13)26(23,24)17-5-3-9-25-17/h3,5-7,9-10,13H,1-2,4,8,11H2,(H,20,22)
• InChI Key： HFSQGWJATADUGO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CC(NC1=CC(F)=CC=C1F)=O

Computed Properties

• Exact Mass: 400.07269111g/mol
• Monoisotopic Mass: 400.07269111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• pka: 13.09±0.70(Predicted)

Additional information on N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

Professional Introduction of N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

The compound N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide, with the CAS number 1105235-62-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorinated aromatic ring, a thiophene sulfonyl group, and a piperidine ring. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of the fluorine atoms in the 2,5-difluorophenyl group enhances the compound's stability and bioavailability, making it a promising candidate for various therapeutic applications.

The thiophene sulfonyl group is another critical feature of this compound. Thiophene derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for designing bioactive molecules. The sulfonyl group attached to the thiophene ring introduces additional electronic and steric effects, which can influence the compound's interaction with biological targets. Recent research has demonstrated that thiophene sulfonyl derivatives can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The piperidine ring in this compound adds another layer of complexity to its structure. Piperidine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with protein targets. The substitution pattern on the piperidine ring, particularly the presence of the acetamide group, further enhances the compound's potential for binding to specific receptors or enzymes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The process typically involves the coupling of the fluorinated aromatic amine with an appropriately substituted piperidine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From a pharmacological perspective, this compound has shown remarkable potential in preclinical studies. It has demonstrated selective inhibition against several disease-related targets, including kinases and proteases. For instance, recent research has highlighted its ability to inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its enzymatic activity, this compound has also been evaluated for its anti-inflammatory properties. Studies have shown that it can suppress pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a potential candidate for treating inflammatory diseases like arthritis.

The development of this compound is further supported by its favorable pharmacokinetic profile. Preclinical data indicate that it exhibits good oral bioavailability and minimal toxicity in animal models. These characteristics are crucial for translating laboratory findings into clinical applications.

In conclusion, N-(2,5-difluorophenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure combines multiple functional groups that contribute to its diverse biological activities and therapeutic potential. As research continues to unravel its mechanisms of action and optimize its properties, this compound holds great promise for addressing unmet medical needs across various disease areas.